(Z)-3-(2,4-dimethoxyphenyl)-2-(4-(4-fluorophenyl)thiazol-2-yl)acrylonitrile

• IUPAC Name: (Z)-3-(2,4-dimethoxyphenyl)-2-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]prop-2-enenitrile
• InChI: InChI=1S/C20H15FN2O2S/c1-24-17-8-5-14(19(10-17)25-2)9-15(11-22)20-23-18(12-26-20)13-3-6-16(21)7-4-13/h3-10,12H,1-2H3/b15-9-
• InChI Key: QGUUDVPXWBEECD-DHDCSXOGSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)C=C(C#N)C2=NC(=CS2)C3=CC=C(C=C3)F)OC
• Isomeric SMILES: COC1=CC(=C(C=C1)/C=C(/C#N)\C2=NC(=CS2)C3=CC=C(C=C3)F)OC
• Molecular Formula: C20H15FN2O2S
• Molecular Weight: 366.4 g/mol

Description

(Z)-3-(2,4-dimethoxyphenyl)-2-(4-(4-fluorophenyl)thiazol-2-yl)acrylonitrile, commonly known as DMTA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. DMTA is a member of the acrylonitrile family, which is known for its diverse range of applications in the industrial, pharmaceutical, and agricultural sectors.

Mechanism of Action

The exact mechanism of action of DMTA is not fully understood. However, it is believed that DMTA exerts its effects by inhibiting various enzymes and signaling pathways. In cancer cells, DMTA has been shown to inhibit the PI3K/Akt/mTOR signaling pathway, which is involved in cell proliferation and survival. Additionally, DMTA has been shown to inhibit the NF-κB signaling pathway, which is involved in inflammation and immune response.
Biochemical and Physiological Effects:
DMTA has been shown to have various biochemical and physiological effects. In cancer cells, DMTA has been shown to induce apoptosis, inhibit cell proliferation, and inhibit the migration and invasion of cancer cells. Additionally, DMTA has been shown to have anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases such as arthritis.

Advantages and Limitations for Lab Experiments

One advantage of using DMTA in lab experiments is its diverse range of applications. DMTA has been studied for its potential use in the pharmaceutical, agricultural, and industrial sectors. Additionally, DMTA has been shown to have low toxicity, making it a safer alternative to other chemicals.
One limitation of using DMTA in lab experiments is its complex synthesis method. The synthesis of DMTA requires expertise in organic chemistry, which can be a limitation for researchers who do not have a background in this field. Additionally, the cost of synthesizing DMTA can be high, which can be a limitation for researchers with limited funding.

Future Directions

There are several future directions for the study of DMTA. In the pharmaceutical industry, DMTA can be further studied for its potential use as an anticancer drug. Additionally, DMTA can be studied for its potential use in the treatment of other diseases such as arthritis and inflammatory bowel disease.
In the agricultural sector, DMTA can be further studied for its potential use as a herbicide and fungicide. Additionally, DMTA can be studied for its potential use in the development of new pesticides that are safer and more environmentally friendly.
Conclusion:
In conclusion, DMTA is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. The synthesis method of DMTA is complex and requires expertise in organic chemistry. DMTA has been extensively studied for its potential applications in the pharmaceutical, agricultural, and industrial sectors. Additionally, DMTA has been shown to have low toxicity, making it a safer alternative to other chemicals. Further studies are needed to fully understand the mechanism of action of DMTA and its potential applications in various fields.

Synthesis Methods

DMTA can be synthesized through a multistep process involving the reaction of various chemicals. The first step involves the condensation of 2,4-dimethoxybenzaldehyde with 4-fluorobenzothiazole to form the intermediate product. The intermediate product is then reacted with malononitrile to form the final product, DMTA. The synthesis method of DMTA is complex and requires expertise in organic chemistry.

Scientific Research Applications

DMTA has been extensively studied for its potential applications in various fields. In the pharmaceutical industry, DMTA has been studied for its anticancer properties. It has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. Additionally, DMTA has been shown to have anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases such as arthritis.
In the agricultural sector, DMTA has been studied for its potential use as a herbicide. It has been shown to inhibit the growth of weeds by interfering with their photosynthetic pathway. Furthermore, DMTA has been studied for its potential use as a fungicide, as it has been shown to inhibit the growth of various fungi.